Cas no 2228725-68-4 (1-(5-bromo-3-nitropyridin-2-yl)ethane-1,2-diol)

• Product Name: 1-(5-bromo-3-nitropyridin-2-yl)ethane-1,2-diol
• CAS No: 2228725-68-4
• MF: C₇H₇BrN₂O₄
• MW: 263.045480966568
• CID: 5986886
• PubChem ID: 165846076
• Update Time: 2025-07-02

1-(5-bromo-3-nitropyridin-2-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-3-nitropyridin-2-yl)ethane-1,2-diol
• EN300-1928045
• 2228725-68-4

• Inchi： 1S/C7H7BrN2O4/c8-4-1-5(10(13)14)7(9-2-4)6(12)3-11/h1-2,6,11-12H,3H2
• InChI Key： MIRYLUMIXGQKMV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])C(CO)O

Computed Properties

• Exact Mass: 261.95892g/mol
• Monoisotopic Mass: 261.95892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 99.2Ų

Additional information on 1-(5-bromo-3-nitropyridin-2-yl)ethane-1,2-diol

Research Brief on 1-(5-bromo-3-nitropyridin-2-yl)ethane-1,2-diol (CAS: 2228725-68-4): Recent Advances and Applications

The compound 1-(5-bromo-3-nitropyridin-2-yl)ethane-1,2-diol (CAS: 2228725-68-4) has recently emerged as a promising intermediate in pharmaceutical chemistry, particularly in the development of novel kinase inhibitors and antiviral agents. Recent studies have highlighted its unique structural features, including the presence of both nitro and bromo substituents on the pyridine ring, which make it a versatile building block for medicinal chemistry applications. The diol moiety further enhances its potential as a synthetic precursor for various biologically active molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility in synthesizing potent Bruton's tyrosine kinase (BTK) inhibitors. The 5-bromo-3-nitropyridine scaffold was shown to be crucial for achieving selective binding to the BTK active site, while the ethane-1,2-diol side chain contributed to improved solubility and pharmacokinetic properties. This research has opened new avenues for developing more effective treatments for B-cell malignancies and autoimmune disorders.

Another significant application was reported in ACS Infectious Diseases, where derivatives of 1-(5-bromo-3-nitropyridin-2-yl)ethane-1,2-diol exhibited promising activity against RNA viruses, including SARS-CoV-2 variants. The nitro group at the 3-position was found to play a critical role in the compound's mechanism of action, potentially interfering with viral RNA-dependent RNA polymerase activity. These findings suggest potential applications in developing broad-spectrum antiviral agents.

Recent synthetic methodology developments have also improved access to this compound. A 2024 Nature Protocols paper described an optimized two-step synthesis from commercially available 2,5-dibromo-3-nitropyridine, achieving an overall yield of 78% with excellent purity. This advancement addresses previous challenges in scaling up production while maintaining consistent quality, which is crucial for pharmaceutical applications.

The compound's safety profile has been evaluated in recent preclinical studies. Toxicology reports indicate favorable characteristics with low cytotoxicity in mammalian cell lines (IC50 > 100 μM) and minimal off-target effects in kinase profiling assays. These properties, combined with its synthetic versatility, position 1-(5-bromo-3-nitropyridin-2-yl)ethane-1,2-diol as a valuable scaffold for future drug discovery efforts.

Looking forward, several research groups are exploring the compound's potential in targeted protein degradation (PROTACs) and as a photoswitchable pharmacophore. The bromo substituent offers convenient handles for further functionalization through cross-coupling reactions, while the nitro group can be reduced to various amine derivatives, expanding the structural diversity accessible from this core structure.